Crude fungal extracts and related lanostanes (e.g., polyporenic acid A, pachymic acid) introduce mechanistic errors via mitochondrial apoptosis cross-talk or thermal decarboxylation. Polyporenic acid C eliminates these risks.
Polyporenic acid C (CAS 465-18-9) is a highly purified, lanostane-type tetracyclic triterpenoid primarily isolated from fungi such as Fomitopsis betulina and Wolfiporia cocos. Structurally characterized by a 3-oxo group and a specific diene system, it serves as a critical analytical standard and bioactive precursor in pharmacological research. In commercial procurement, it is valued for its precise apoptotic mechanism, anti-inflammatory properties, and defined solubility profile, achieving up to 16.67 mg/mL in DMSO under controlled thermal conditions . These measurable baselines make it a highly reproducible reference material for oncology, dermatology, and high-throughput screening panels.
Procuring crude fungal extracts or closely related lanostane triterpenoids, such as polyporenic acid A or pachymic acid, as substitutes for Polyporenic acid C introduces critical mechanistic and stability errors. Structurally, the presence of the 3-oxo group in Polyporenic acid C prevents the thermal decarboxylation commonly observed with polyporenic acid A during high-temperature analytical techniques [1]. Biologically, while other Poria cocos triterpenoids like pachymic acid trigger intrinsic mitochondrial apoptosis, Polyporenic acid C exclusively activates the extrinsic, death-receptor-mediated pathway [2]. Substituting it with generic lanostanes will confound assay results in targeted caspase-8 studies and yield unpredictable mass loss in thermal formulation workflows.
In A549 non-small cell lung cancer models, Polyporenic acid C demonstrates a highly specific apoptotic mechanism. Unlike pachymic acid, which disrupts the mitochondrial membrane potential and cleaves procaspase-9, Polyporenic acid C induces apoptosis exclusively through the death receptor-mediated pathway, triggering the direct cleavage of procaspase-8 and -3 without mitochondrial involvement [1].
| Evidence Dimension | Caspase-9 cleavage and mitochondrial disruption |
| Target Compound Data | No caspase-9 cleavage; zero mitochondrial disruption |
| Comparator Or Baseline | Pachymic acid (Cleaves procaspase-9; disrupts mitochondrial membrane) |
| Quantified Difference | Complete mechanistic divergence (extrinsic vs. intrinsic pathway) |
| Conditions | A549 NSCLC cells in vitro |
Procurement of Polyporenic acid C is essential for researchers needing to isolate death-receptor-mediated apoptosis without background noise from intrinsic mitochondrial pathways.
The structural differences between closely related polyporenic acids dictate their thermal processing limits. Polyporenic acid C, featuring a 3-oxo configuration, is not decarboxylated upon melting at its 273-276°C threshold. In contrast, polyporenic acid A acts as a β-unsaturated acid and readily undergoes decarboxylation when melted [1].
| Evidence Dimension | Decarboxylation upon melting |
| Target Compound Data | Stable, no decarboxylation at 273-276°C |
| Comparator Or Baseline | Polyporenic acid A (Undergoes rapid decarboxylation) |
| Quantified Difference | Binary stability threshold during high-temperature phase change |
| Conditions | Thermal processing / melting point analysis |
Buyers developing high-temperature formulations or utilizing GC-MS analytics must select Polyporenic acid C over analog A to prevent thermal degradation and mass loss.
Polyporenic acid C serves as a quantifiable non-steroidal baseline in anti-inflammatory screening. In 3α-hydroxysteroid dehydrogenase (3α-HSD) inhibition assays, Polyporenic acid C achieved an IC50 of 17.5 µM, demonstrating comparable baseline efficacy to the established pharmaceutical standard, Indomethacin[1].
| Evidence Dimension | 3α-HSD inhibition (IC50) |
| Target Compound Data | IC50 = 17.5 µM |
| Comparator Or Baseline | Indomethacin (Standard positive control baseline) |
| Quantified Difference | Comparable micromolar inhibition range |
| Conditions | In vitro 3α-HSD enzymatic assay |
Provides assay developers with a validated, plant-derived triterpenoid standard for benchmarking new anti-inflammatory compounds.
In dermatological and tissue remodeling research, Polyporenic acid C functions as a targeted matrix metalloproteinase inhibitor. Quantitative assays demonstrate that it inhibits MMP-1 (collagenase) with an IC50 of 126 µM, providing a defined activity threshold for formulation into cosmetic or therapeutic extracellular matrix models[1].
| Evidence Dimension | MMP-1 (Collagenase) inhibition (IC50) |
| Target Compound Data | IC50 = 126 µM |
| Comparator Or Baseline | Untreated baseline / alternative fungal extracts (undefined IC50) |
| Quantified Difference | Defined 126 µM inhibition threshold |
| Conditions | In vitro fluorometric MMP-1 substrate assay |
Allows cosmetic and pharmaceutical formulators to calculate precise molar dosing for anti-aging or tissue-repair product development.
Unlike crude Poria cocos extracts which suffer from matrix-induced precipitation, high-purity Polyporenic acid C (>95%) offers defined solubility parameters. It can be reconstituted in DMSO up to 16.67 mg/mL (34.54 mM) when utilizing ultrasonication and gentle warming to 60°C, enabling the precise 10-200 µM dosing required for reproducible cell proliferation assays .
| Evidence Dimension | Maximum analytical solubility in DMSO |
| Target Compound Data | 16.67 mg/mL (34.54 mM) |
| Comparator Or Baseline | Crude fungal triterpene extracts (Variable/undefined solubility) |
| Quantified Difference | Guaranteed >34 mM stock solution capability |
| Conditions | DMSO solvent, ultrasonication, 60°C warming |
Ensures that laboratory buyers can achieve the necessary stock concentrations for high-throughput screening without compound loss due to precipitation.
Directly downstream of its divergent mechanism vs. pachymic acid, Polyporenic acid C is a highly specific reference compound for assays designed to screen death-receptor-mediated (caspase-8) apoptosis in non-small cell lung cancer models, avoiding mitochondrial pathway interference [1].
Because it resists the thermal decarboxylation seen in polyporenic acid A, it is highly suitable as an internal standard in GC-MS and high-temperature processing workflows for complex triterpenoid mixtures [2].
Leveraging its validated MMP-1 (collagenase) inhibition (IC50 = 126 µM), procurement teams in the cosmetic and skincare industry utilize this compound as a bioactive reference ingredient for anti-aging and tissue-repair formulations[3].
With an established 3α-HSD IC50 of 17.5 µM, it serves as a reliable, non-steroidal positive control in high-throughput screening panels evaluating novel anti-inflammatory therapeutics [4].